Cas no 122497-20-5 (Famciclovir Malonate)

Famciclovir Malonate structure
Famciclovir Malonate structure
Product Name:Famciclovir Malonate
CAS No:122497-20-5
MF:C12H15N5O4
MW:293.278601884842
CID:3162344
PubChem ID:9904161
Update Time:2025-04-21

Famciclovir Malonate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 2-(2-(2-aminopurine-9-yl)ethyl)malonate
    • FamciclovirMalonate
    • SC9597MNT0
    • Famciclovir Impurity 12
    • FAMCICLOVIR MALONATE [USP IMPURITY]
    • SCHEMBL7456549
    • Dimethyl 2-(2-(2-amino-9H-purin-9-yl)ethyl)malonate
    • Propanedioic acid, 2-(2-(2-amino-9H-purin-9-yl)ethyl)-, 1,3-dimethyl ester
    • Famciclovir malonate [USP]
    • Famciclovir malonate
    • Dimethyl 2-[2-(2-aminopurin-9-yl)ethyl]propanedioate
    • 122497-20-5
    • UNII-SC9597MNT0
    • Famciclovir Malonate; Propanedioic acid, 2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1,3-dimethyl ester; Propanedioic acid, [2-(2-amino-9H-purin-9-yl)ethyl]-, dimethyl ester (9CI); Dimethyl 2-[2-(2-Amino-9H-purin-9-yl)ethyl]propanedioate
    • 1,3-dimethyl 2-[2-(2-amino-9H-purin-9-yl)ethyl]propanedioate
    • Famciclovir Malonate
    • Inchi: 1S/C12H15N5O4/c1-20-10(18)7(11(19)21-2)3-4-17-6-15-8-5-14-12(13)16-9(8)17/h5-7H,3-4H2,1-2H3,(H2,13,14,16)
    • InChI Key: OSJGRTSYPKYJNN-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(=O)OC)CCN1C=NC2=CN=C(N)N=C12)=O

Computed Properties

  • Exact Mass: 293.11200
  • Monoisotopic Mass: 293.11240398Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 122.22000
  • LogP: 0.34200

Famciclovir Malonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F101150-10mg
Famciclovir Malonate
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10mg
$115.00 2023-05-18
TRC
F101150-25mg
Famciclovir Malonate
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25mg
$178.00 2023-05-18
TRC
F101150-250mg
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$1372.00 2023-05-18
TRC
F101150-500mg
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$2532.00 2023-05-18
TRC
F101150-1g
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1g
$ 4500.00 2023-09-07

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